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Abstract
This document provides a comprehensive guide for the preparation of stock solutions of SNAP
94847, a potent and selective melanin-concentrating hormone receptor 1 (MCHR1) antagonist.

[1][2][3][4] Accurate preparation of stock solutions is critical for ensuring the reliability and

reproducibility of experimental results. This guide details the chemical properties of SNAP
94847, provides protocols for dissolution in various solvents, and offers recommendations for

storage to maintain compound integrity.

Introduction
SNAP 94847 is a non-peptide antagonist of the melanin-concentrating hormone receptor 1

(MCHR1) with high affinity and selectivity.[1][2][3][4] It is a valuable tool for studying the

physiological roles of the MCH system, including the regulation of energy balance, mood, and

cognition.[5] The hydrochloride salt of SNAP 94847 is often used in research due to its

improved solubility and stability.[4] This document outlines the necessary steps to prepare

stock solutions of SNAP 94847 for both in vitro and in vivo applications.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of SNAP 94847 is essential for

accurate stock solution preparation. The compound is available as a free base and as a
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hydrochloride salt. It is important to note the specific form being used, as the molecular weight

will differ, affecting calculations.

Property SNAP 94847 (Free Base) SNAP 94847 Hydrochloride

Molecular Formula C₂₉H₃₂F₂N₂O₂ C₂₉H₃₂F₂N₂O₂.HCl

Molecular Weight 478.58 g/mol [3] 515.03 g/mol [1]

Appearance Solid[6] Solid

Purity ≥98%[7] ≥98% (HPLC)[1]

Storage
Desiccate at room temperature

or -20°C[6]

Desiccate at room temperature

or -20°C[1]

Solubility Data
SNAP 94847 exhibits varying solubility depending on the solvent. For most applications,

Dimethyl Sulfoxide (DMSO) and ethanol are the recommended solvents for preparing high-

concentration stock solutions.
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Solvent

Maximum
Concentration
(SNAP 94847 Free
Base)

Maximum
Concentration
(SNAP 94847
Hydrochloride)

Notes

DMSO 25 mg/mL[6][7]
51.5 mg/mL (100 mM)

[1]

Ultrasonic assistance

may be required for

complete dissolution.

[2]

Ethanol 10 mg/mL[6][7]
51.5 mg/mL (100 mM)

[1]

Water Insoluble < 0.1 mg/mL[2]

The hydrochloride salt

has slightly improved

aqueous solubility but

is still very low.

PBS (pH 7.2) Insoluble[7] -

DMF Insoluble[7] -

Experimental Protocols
Materials and Equipment

SNAP 94847 (or SNAP 94847 hydrochloride)

Anhydrous Dimethyl Sulfoxide (DMSO) or 100% Ethanol

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Inert gas (e.g., argon or nitrogen) (recommended)[6]
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Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SNAP 94847
hydrochloride. Adjust calculations accordingly if using the free base form.

Workflow for Stock Solution Preparation

Preparation

Storage

Weigh SNAP 94847 HCl

Add appropriate volume of DMSO

Transfer

Vortex to dissolve
(Use sonication if needed)

Mix

Aliquot into sterile vials

Dispense

Store at -20°C or -80°C

Preserve

Click to download full resolution via product page

Caption: Workflow for preparing a SNAP 94847 stock solution.
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Procedure:

Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution of SNAP 94847 hydrochloride (MW: 515.03

g/mol ), the required mass is:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 515.03 g/mol = 0.00515 g = 5.15 mg

Weigh the compound:

Carefully weigh out 5.15 mg of SNAP 94847 hydrochloride using a calibrated analytical

balance. To minimize static, use an anti-static weigh boat or dish.

Dissolution:

Transfer the weighed compound to a sterile vial.

Add 1 mL of anhydrous DMSO to the vial.

Vortex the solution thoroughly until the compound is completely dissolved. If necessary,

brief sonication in a water bath can aid dissolution.[2]

For long-term stability, it is recommended to purge the vial with an inert gas before sealing.

[6]

Storage:

For frequent use, the stock solution can be stored at -20°C for up to one month.[2] For

long-term storage, it is recommended to aliquot the stock solution into smaller, single-use

volumes and store at -80°C for up to six months.[2] Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions
For cell-based assays, the high concentration of DMSO in the stock solution may be toxic to

cells. Therefore, it is crucial to dilute the stock solution to a final working concentration where

the DMSO percentage is typically less than 0.1%.
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Signaling Pathway Inhibition Workflow

Experimental Setup

MCHR1 Signaling

Prepare SNAP 94847
working solution
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Caption: Inhibition of the MCHR1 signaling pathway by SNAP 94847.

Procedure for preparing a 10 µM working solution:

Perform a serial dilution of the 10 mM stock solution in the appropriate cell culture medium.

For example, to make a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of culture medium).

Mix the working solution thoroughly by gentle pipetting or vortexing.

Add the working solution to your cell culture to achieve the desired final concentration.

Safety Precautions
SNAP 94847 is for research use only and not for human or veterinary use.[3][6]

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety information.[6]
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By following these guidelines, researchers can confidently prepare SNAP 94847 stock

solutions, ensuring the accuracy and reproducibility of their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SNAP 94847 hydrochloride | Selective MCH1 Antagonist | Tocris Bioscience [tocris.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. medkoo.com [medkoo.com]

4. medchemexpress.com [medchemexpress.com]

5. SNAP-94847 [medbox.iiab.me]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Preparation of SNAP 94847 Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681886#how-to-prepare-snap-94847-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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